1-(4-fluorobenzyl)-2-oxo-N'-(thiophene-2-carbonyl)-1,2-dihydropyridine-3-carbohydrazide

Specification

• CAS No.: 1105243-04-6
• Molecular Formula: C18H14FN3O3S
• Molecular Weight: 371.39
• IUPAC Name: 1-[(4-fluorophenyl)methyl]-2-oxo-N'-(thiophene-2-carbonyl)pyridine-3-carbohydrazide
• Standard InChI: InChI=1S/C18H14FN3O3S/c19-13-7-5-12(6-8-13)11-22-9-1-3-14(18(22)25)16(23)20-21-17(24)15-4-2-10-26-15/h1-10H,11H2,(H,20,23)(H,21,24)
• Standard InChI Key: RQISCIUGSNDWGW-UHFFFAOYSA-N
• SMILES: C1=CN(C(=O)C(=C1)C(=O)NNC(=O)C2=CC=CS2)CC3=CC=C(C=C3)F

Introduction

Synthesis and Preparation

The synthesis of 1-(4-fluorobenzyl)-2-oxo-N'-(thiophene-2-carbonyl)-1,2-dihydropyridine-3-carbohydrazide likely involves multi-step organic synthesis techniques. Common methods for synthesizing similar compounds include condensation reactions between appropriate precursors, such as pyridine derivatives and thiophene-based carboxylic acids or their derivatives.

Potential Applications

Compounds with similar structures have been explored for various applications, including:

• Pharmaceuticals: Heterocyclic compounds are often screened for biological activity, including antimicrobial, anticancer, and neurological effects.

• Materials Science: The presence of aromatic rings and functional groups can contribute to optical, electrical, or thermal properties useful in materials applications.

Potential Application	Rationale
Pharmaceuticals	Biological activity due to heterocyclic rings and functional groups
Materials Science	Optical, electrical, or thermal properties

Research Directions

Future research on 1-(4-fluorobenzyl)-2-oxo-N'-(thiophene-2-carbonyl)-1,2-dihydropyridine-3-carbohydrazide should focus on:

• Synthetic Optimization: Developing efficient synthesis methods to produce the compound in high yield and purity.

• Biological Screening: Evaluating the compound for potential biological activities, such as antimicrobial or anticancer effects.

• Materials Properties: Investigating the optical, electrical, or thermal properties for potential applications in materials science.

Given the lack of specific information on this compound in the search results, further investigation into its synthesis, properties, and applications would require experimental studies and literature reviews beyond the current data.